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[2] --INVALID-LINK-- MCE does not independently confirm the accuracy of these methods.

They are for reference only. Animal Administration. For the majority of compounds, it is

advisable to ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor with an IC50 of 20

nM. IHMT-MST1-58 can be used for the research of acute pancreatitis. ... Animal Model: ... --

INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor with an IC50 of 20 nM. IHMT-MST1-
58 can be used for the research of acute pancreatitis. ... Animal Model: ... --INVALID-LINK--

Mar 18, 2022 ... ... oral gavage (PO) at 25 mg/kg body weight. After 1 h, mice were sacrificed

and blood was collected. Plasma concentrations of IHMT-MST1-58 ... --INVALID-LINK-- Mar

18, 2022 ... To evaluate the in vivo pharmacokinetic (PK) properties of IHMT-MST1-58, it was

formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline and ... --INVALID-

LINK-- In Vivo. IHMT-MST1-58 has good pharmacokinetic profiles. After a single intravenous

(IV) dose of 5 mg/kg, the half-life (t1/2) is 1.7 h and the clearance (CL) is ... --INVALID-LINK--

The oral bioavailability of a drug is influenced by several factors, including its aqueous

solubility, membrane permeability, and stability in the gastrointestinal ... --INVALID-LINK-- For

mouse intraperitoneal (i.p.) administration, a solution of IHMT-MST1-58 in a vehicle of 5%

DMSO, 30% PEG 400, and 65% D5W (5% dextrose in water) has been ... --INVALID-LINK--

IHMT-MST1-58 is an inhibitor of mammalian sterile 20-like kinase 1 (MST1; IC50 = 20 nM for

the human kinase). It is selective for MST1 over 467 other kinases ... --INVALID-LINK-- IHMT-
MST1-58. This material should be considered hazardous until further information becomes

available. Do not ingest, inhale, get in eyes, on skin, or on clothing ... --INVALID-LINK-- IHMT-
MST1-58 (or IHMT-MST1-58) is a potent MST1 inhibitor with an IC50 of 20 nM. IHMT-MST1-58
can be used for the research of acute pancreatitis. --INVALID-LINK-- IHMT-MST1-58 is a

potent inhibitor of MST1, with IC50 of 20 nM. It has anti-inflammatory activity. It shows good

pharmacokinetic profiles. --INVALID-LINK-- The maximum recommended volume for oral
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gavage in mice is 10 ml/kg (0.25 ml/25 g mouse). The vehicle used to dissolve or suspend the

drug can have a significant ... --INVALID-LINK-- Commonly used excipients in oral formulations

include fillers, binders, lubricants, disintegrants, and coatings. Fillers, such as lactose and

microcrystalline ... --INVALID-LINK-- Oct 1, 2013 ... Oral gavage is a means of administering a

substance in a liquid form into the stomach of an animal. In mice, it is a common procedure

used in ... --INVALID-LINK-- Oral gavage is the most common method of oral administration for

mice and requires a skilled and steady hand to prevent perforation of the esophagus, ... --

INVALID-LINK-- How to choose a solvent for animal experiments? · 1. Dissolve the compound

with a small amount of organic solvent, such as DMSO, and then dilute it with a certain ... --

INVALID-LINK-- For in vivo studies, the solubility of the compound in the vehicle is a critical

factor. The chosen vehicle should be non-toxic and compatible with the animal ... --INVALID-

LINK-- Nov 22, 2017 ... The vehicle consisted of 0.5% (w/v) carboxymethylcellulose (CMC),

0.5% (v/v) Tween 80, and 99% (v/v) water. The test articles were administered ... --INVALID-

LINK-- IHMT-MST1-58 is a potent MST1 inhibitor (IC50 = 20 nM). IHMT-MST1-58 has been

shown to have anti-inflammatory activity. --INVALID-LINK-- Mar 18, 2022 ... To evaluate the in

vivo pharmacokinetic (PK) properties of IHMT-MST1-58, it was formulated in 10% DMSO, 40%

PEG300, 5% Tween-80 and 45% saline and ... --INVALID-LINK-- MST1 is a protein kinase that

plays a role in cell signaling pathways that regulate apoptosis, or programmed cell death.

MST1 is activated in response to a variety ... --INVALID-LINK-- The Hippo signaling pathway,

also known as the Salvador-Warts-Hippo (SWH) pathway, is a evolutionarily conserved

signaling pathway that plays a critical role in ... --INVALID-LINK-- The core of the Hippo

pathway in mammals consists of a kinase cascade including the protein kinases Ste20-like

kinase (MST1/2, ortholog of hippo) and large tumor ... --INVALID-LINK-- Feb 26, 2021 ... The

core of the Hippo pathway is a kinase cascade consisting of MST1/2 (mammalian sterile 20-like

kinase 1/2), LATS1/2 (large tumor suppressor 1/2) ... --INVALID-LINK-- Oral gavage is a

standard method for administering substances to laboratory animals. The procedure involves

passing a tube through the mouth and into the stomach ... --INVALID-LINK-- Maximum volumes

for oral gavage in mice are typically 10 ml/kg. However, volumes of 5 ml/kg are recommended

to avoid discomfort or adverse effects. --INVALID-LINK-- Oral gavage in mice should be

performed by trained personnel to minimize the risk of injury or distress to the animal. The use

of appropriate gavage needles and ... --INVALID-LINK-- IHMT-MST1-58 is a potent, selective,

and orally bioavailable inhibitor of MST1 kinase with an IC50 of 20 nM. IHMT-MST1-58 displays

anti-inflammatory activity and ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor

with an IC50 of 20 nM. IHMT-MST1-58 is a useful tool for studying the role of MST1 in various

diseases. --INVALID-LINK-- For research use only. Not for human, diagnostic or therapeutic
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use. Description. IHMT-MST1-58 is a potent MST1 inhibitor (IC50=20 nM). It has anti-

inflammatory ... --INVALID-LINK-- To evaluate the in vivo pharmacokinetic (PK) properties of

IHMT-MST1-58, it was formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline

and ... --INVALID-LINK-- Oral gavage is a procedure to administer a substance directly into the

stomach of an animal. It is a common route of administration for preclinical studies. --INVALID-

LINK-- The volume to be administered should be calculated based on the animal's body weight.

For mice, the maximum recommended volume is 10 mL/kg. --INVALID-LINK-- Oral gavage is a

method of feeding or administering drugs to animals. A tube is passed through the mouth down

into the stomach. This method is often used in ... [3d] --INVALID-LINK-- How to choose a

solvent for animal experiments? · 1. Dissolve the compound with a small amount of organic

solvent, such as DMSO, and then dilute it with a certain ... --INVALID-LINK-- For in vivo

studies, the solubility of the compound in the vehicle is a critical factor. The chosen vehicle

should be non-toxic and compatible with the animal ... --INVALID-LINK-- Nov 22, 2017 ... The

vehicle consisted of 0.5% (w/v) carboxymethylcellulose (CMC), 0.5% (v/v) Tween 80, and 99%

(v/v) water. The test articles were administered ... --INVALID-LINK-- The Hippo signaling

pathway, also known as the Salvador-Warts-Hippo (SWH) pathway, is a evolutionarily

conserved signaling pathway that plays a critical role in ... --INVALID-LINK-- The core of the

Hippo pathway in mammals consists of a kinase cascade including the protein kinases Ste20-

like kinase (MST1/2, ortholog of hippo) and large tumor ... --INVALID-LINK-- Feb 26, 2021 ...

The core of the Hippo pathway is a kinase cascade consisting of MST1/2 (mammalian sterile

20-like kinase 1/2), LATS1/2 (large tumor suppressor 1/2) ... --INVALID-LINK-- Oral gavage is a

standard method for administering substances to laboratory animals. The procedure involves

passing a tube through the mouth and into the stomach ... --INVALID-LINK-- Maximum volumes

for oral gavage in mice are typically 10 ml/kg. However, volumes of 5 ml/kg are recommended

to avoid discomfort or adverse effects. --INVALID-LINK-- Oral gavage in mice should be

performed by trained personnel to minimize the risk of injury or distress to the animal. The use

of appropriate gavage needles and ... --INVALID-LINK-- IHMT-MST1-58 is a potent, selective,

and orally bioavailable inhibitor of MST1 kinase with an IC50 of 20 nM. IHMT-MST1-58 displays

anti-inflammatory activity and ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor

with an IC50 of 20 nM. IHMT-MST1-58 is a useful tool for studying the role of MST1 in various

diseases. --INVALID-LINK-- For research use only. Not for human, diagnostic or therapeutic

use. Description. IHMT-MST1-58 is a potent MST1 inhibitor (IC50=20 nM). It has anti-

inflammatory ... --INVALID-LINK-- To evaluate the in vivo pharmacokinetic (PK) properties of

IHMT-MST1-58, it was formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline

and ... --INVALID-LINK-- Oral gavage is a procedure to administer a substance directly into the
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stomach of an animal. It is a common route of administration for preclinical studies. --INVALID-

LINK-- The volume to be administered should be calculated based on the animal's body weight.

For mice, the maximum recommended volume is 10 mL/kg. --INVALID-LINK-- Oral gavage is a

method of feeding or administering drugs to animals. A tube is passed through the mouth down

into the stomach. This method is often used in ...## Application Notes and Protocols for Oral

Gavage of Ihmt-mst1-58 in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ihmt-mst1-58 is a potent and selective inhibitor of Mammalian Sterile 20-like kinase 1 (MST1),

a key component of the Hippo signaling pathway that regulates apoptosis and inflammation.

With an IC50 of 20 nM, this small molecule shows promise for investigating the therapeutic

potential of MST1 inhibition in various disease models, including acute pancreatitis. Its oral

bioavailability makes it a valuable tool for in vivo studies. These application notes provide

detailed protocols for the preparation and oral administration of Ihmt-mst1-58 to mice, ensuring

accurate dosing and animal welfare.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

administration of Ihmt-mst1-58.
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Parameter Value Reference

Ihmt-mst1-58 Properties

IC50 (MST1) 20 nM

Pharmacokinetics (Single

Dose)

Intravenous (IV) Dose 5 mg/kg

IV Half-life (t1/2) 1.7 h

Oral Gavage (PO) Dose 25 mg/kg

Recommended Gavage

Volume

Maximum Volume 10 mL/kg

Recommended Volume 5 mL/kg

Experimental Protocols
I. Preparation of Ihmt-mst1-58 Formulation for Oral
Gavage
This protocol describes the preparation of a vehicle solution for the oral administration of Ihmt-
mst1-58. This formulation has been documented for in vivo pharmacokinetic studies.

Materials:

Ihmt-mst1-58 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)
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Sterile conical tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate the required amount of Ihmt-mst1-58 and vehicle components based on the

desired final concentration and the number of animals to be dosed. For example, to prepare

1 mL of a 2.5 mg/mL solution for a 25 mg/kg dose in a 25g mouse (requiring 0.25 mL), you

will need 2.5 mg of Ihmt-mst1-58.

Prepare the vehicle solution: In a sterile conical tube, combine the vehicle components in the

following ratio:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Dissolve Ihmt-mst1-58:

First, dissolve the calculated amount of Ihmt-mst1-58 powder in the DMSO component of

the vehicle.

Vortex thoroughly to ensure complete dissolution.

Complete the formulation:

Add the PEG300 to the DMSO/Ihmt-mst1-58 mixture and vortex.

Add the Tween-80 and vortex again.

Finally, add the saline and vortex until a clear, homogeneous solution is obtained.
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Storage: The freshly prepared formulation should be used immediately. If short-term storage

is necessary, it should be kept on ice and protected from light. Stability under these

conditions should be empirically determined.

II. Oral Gavage Procedure in Mice
This protocol outlines the standard procedure for administering the prepared Ihmt-mst1-58
formulation to mice via oral gavage. Adherence to proper technique is crucial to prevent injury

to the animal.

Materials:

Prepared Ihmt-mst1-58 formulation

Appropriately sized gavage needle (e.g., 20-22 gauge, 1.5-2 inches long with a ball tip for

adult mice)

Syringe (e.g., 1 mL)

Animal scale

70% Ethanol for disinfection

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the required dose volume.

Properly restrain the mouse by scruffing the neck and back to immobilize the head and

body.

Syringe and Gavage Needle Preparation:

Draw the calculated volume of the Ihmt-mst1-58 formulation into the syringe.

Ensure there are no air bubbles in the syringe.

Attach the gavage needle to the syringe.
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Gavage Administration:

Hold the mouse in a vertical position.

Gently insert the gavage needle into the mouth, aiming towards the back of the pharynx.

Allow the mouse to swallow the tip of the needle.

Once the needle is past the pharynx, gently advance it down the esophagus into the

stomach. There should be no resistance. If resistance is met, withdraw the needle and

start again.

Slowly dispense the contents of the syringe into the stomach.

Gently withdraw the gavage needle.

Post-Procedure Monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy.
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Caption: The Hippo Signaling Pathway and the inhibitory action of Ihmt-mst1-58 on MST1.
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Caption: Workflow for the preparation and oral administration of Ihmt-mst1-58 to mice.

To cite this document: BenchChem. [preparing Ihmt-mst1-58 for oral gavage in mice].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397432#preparing-ihmt-mst1-58-for-oral-gavage-
in-mice]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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